1-pentyl-1H-indole-3-carboxylic acid

• IUPAC Name: 1-pentylindole-3-carboxylic acid
• InChI: InChI=1S/C14H17NO2/c1-2-3-6-9-15-10-12(14(16)17)11-7-4-5-8-13(11)15/h4-5,7-8,10H,2-3,6,9H2,1H3,(H,16,17)
• InChI Key: HAPJUNILBCTRIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C=C(C2=CC=CC=C21)C(=O)O
• Molecular Formula: C14H17NO2
• DSSTOX Substance ID: DTXSID101024523
• Molecular Weight: 231.29 g/mol
• CAS No.: 727421-73-0

Description

PB-22 3-carboxyindole metabolite is a significant metabolite of the synthetic cannabinoid PB-22. Synthetic cannabinoids are a class of compounds that mimic the effects of natural cannabinoids found in cannabis. PB-22, specifically, is known for its potent psychoactive effects and has been widely studied for its metabolic pathways and toxicological properties .

Scientific Research Applications

PB-22 3-carboxyindole metabolite has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the detection and quantification of synthetic cannabinoids in biological samples.

Biology: The compound is studied to understand the metabolic pathways and toxicological effects of synthetic cannabinoids.

Medicine: Research on PB-22 3-carboxyindole metabolite helps in developing therapeutic interventions for synthetic cannabinoid intoxication.

Industry: It is used in forensic analysis and clinical toxicology to detect the presence of synthetic cannabinoids in urine and serum samples.

Future Directions

Future research could focus on the synthesis and applications of 1-pentyl-1H-indole-3-carboxylic acid, particularly given the significance of indole derivatives in medicinal chemistry and cell biology.

Mechanism of Action

The mechanism of action of PB-22 3-carboxyindole metabolite involves its interaction with cannabinoid receptors in the body. Synthetic cannabinoids, including PB-22, are agonists at cannabinoid CB1 and CB2 receptors . The binding of PB-22 to these receptors leads to the activation of various signaling pathways, resulting in its psychoactive effects. The metabolite itself is a product of the body’s attempt to break down and eliminate the parent compound .

Similar Compounds:

5F-PB-22: This compound is a fluorinated analog of PB-22 and undergoes similar metabolic pathways.

XLR-11: Another synthetic cannabinoid with a similar structure and metabolic profile.

UR-144: Shares structural similarities with PB-22 and undergoes comparable metabolic reactions.

Uniqueness of PB-22 3-Carboxyindole Metabolite: PB-22 3-carboxyindole metabolite is unique due to its specific metabolic pathway involving ester hydrolysis and oxidation. This results in a distinct set of metabolites that can be used as biomarkers for the detection of PB-22 intake .

Biochemical Analysis

Cellular Effects

Indole derivatives have been found to have a broad spectrum of biological activities . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Indole derivatives can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It has been found that the predominant metabolic pathway for PB-22, a related compound, was ester hydrolysis yielding a wide variety of (5-fluoro)pentylindole-3-carboxylic acid metabolites .

Dosage Effects in Animal Models

Indole derivatives have been found to have diverse biological activities, suggesting that they may have different effects at different dosages .

Metabolic Pathways

It has been found that the predominant metabolic pathway for PB-22, a related compound, was ester hydrolysis yielding a wide variety of (5-fluoro)pentylindole-3-carboxylic acid metabolites .

Transport and Distribution

Indole derivatives have been found to have diverse biological activities, suggesting that they may interact with various transporters or binding proteins .

Subcellular Localization

Indole derivatives have been found to have diverse biological activities, suggesting that they may be directed to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of PB-22 3-carboxyindole metabolite typically involves the hydrolysis of PB-22. The primary metabolic pathway for PB-22 is ester hydrolysis, which yields a variety of pentylindole-3-carboxylic acid metabolites . The reaction conditions often include the use of human hepatocytes or other biological systems to mimic the metabolic processes in the human body .

Industrial Production Methods: The process generally involves the use of high-resolution mass spectrometry to monitor the formation of the metabolite .

Chemical Reactions Analysis

Types of Reactions: PB-22 3-carboxyindole metabolite undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, resulting in the formation of hydroxylated metabolites.

Reduction: Although less common, reduction reactions can occur, leading to the formation of reduced metabolites.

Substitution: This involves the replacement of one functional group with another, often observed in the metabolic pathways of synthetic cannabinoids.

Common Reagents and Conditions:

Oxidizing Agents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used.

Substitution Reagents: Halogenating agents such as chlorine or bromine can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions include hydroxypentyl-PB-22, PB-22 pentanoic acid, and other oxidized metabolites .

Synthesis routes and methods

Procedure details

Indole 3-carboxylic acid (3 g, 18.62 mmol) was added to a suspension of sodium hydride (60% in oil) (1.11 g, 1.5 eq) in dry DMF (30 ml) under a nitrogen atmosphere. The mixture was stirred at room temperature for 45 min (H2 evolving has ceased) and to this was added 1-bromopentane (4.62 ml, 2 eq) in dry DMF (10 ml) dropwise. The mixture was stirred at room temperature overnight. The solvents were removed in vacuo and to the residue was added water (30 ml) and ethyl acetate (30 ml). The ethyl acetate portion was separated, dried over sodium sulphate, filtered and evaporated to dryness. The crude residue was purified by column chromatography (silica gel: 20% ethyl acetate in hexane) to give the title compound (2.12 g, 49%) as a cream solid.